4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Applications
One-Pot Synthesis of Bupropion : A study by Perrine et al. (2000) describes a one-pot synthesis method for (±)-2-(t-butylamino)-3'-chloropropiophenone (bupropion) as its hydrochloride salt, an important antidepressant drug. This method is suitable for first-year organic chemistry students and provides high-purity material in a 75-85% yield (Perrine et al., 2000).
Synthesis of Phenol Derivatives : Mei et al. (2020) isolated a new phenol derivative, 3-chloro-5-hydroxy-4-methoxyphenylacetic acid methyl ester, from the mangrove-derived fungus Eupenicillium sp. HJ002. This discovery points to the potential of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride derivatives in natural product research (Mei et al., 2020).
Investigation of Compound Tautomerism : Albayrak et al. (2011) focused on the tautomerism of (E)-2-[(4-bromophenylimino)methyl]-6-ethoxyphenol, highlighting its importance in understanding molecular structure and interactions (Albayrak et al., 2011).
Environmental and Biological Applications
Environmental Concentration Changes : Quednow and Püttmann (2009) studied the concentration changes of various organic pollutants, including 2-(t-butylamino)-4-(ethylamino)-6-(methylthio)-s-triazine, in freshwater streams, highlighting the environmental impact and regulatory effects on these substances (Quednow & Püttmann, 2009).
Hemolytic and Physiological Activities : Kleszczyńska et al. (2003) investigated the hemolytic and physiological activities of phenoxy and organophosphorous herbicides, including dibutyl 1-butylamino-1-cyclohexanephosphonate, to understand their biological activity and potential toxicity (Kleszczyńska et al., 2003).
Adulteration in Feed Additives : Chen et al. (2017) identified buctopamine, a β2 receptor agonist with a similar structure to this compound, as an adulterant in feed additives for swine, underlining the importance of analytical methods in food safety (Chen et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-(butylaminomethyl)-2-ethoxyphenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2.ClH/c1-3-5-8-14-10-11-6-7-12(15)13(9-11)16-4-2;/h6-7,9,14-15H,3-5,8,10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFDCGKCWFPBSLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CC(=C(C=C1)O)OCC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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